Cas no 847444-17-1 (2,5-Dimethyl-2-phenylhexanoic acid)

2,5-Dimethyl-2-phenylhexanoic acid structure
847444-17-1 structure
Product Name:2,5-Dimethyl-2-phenylhexanoic acid
CAS No:847444-17-1
MF:C14H20O2
MW:220.307404518127
CID:2129147
Update Time:2023-08-04

2,5-Dimethyl-2-phenylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-2-phenylhexanoic acid
    • RWVZPQVVGXXBGB-UHFFFAOYSA-N
    • 2,5-Dimethyl-2-phenylhexanoic acid
    • Inchi: 1S/C14H20O2/c1-11(2)9-10-14(3,13(15)16)12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3,(H,15,16)
    • InChI Key: RWVZPQVVGXXBGB-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C1C=CC=CC=1)CCC(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Topological Polar Surface Area: 37.3
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